Cas no 4237-00-7 ( )
structure
Product Name:
CAS No:4237-00-7
MF:C8H11O3PS
MW:218.209902048111
CID:928035
PubChem ID:316406
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl phenyl thiophosphate
- dimethoxyphosphorylsulfanylbenzene
- dimethoxyphosphorylsulfanyl-benzene
- DTXSID50311618
- NSC-244350
- SCHEMBL21078775
- 4237-00-7
- NSC244350
-
-
- Inchi： 1S/C8H11O3PS/c1-10-12(9,11-2)13-8-6-4-3-5-7-8/h3-7H,1-2H3
- InChI Key： RUHGOLPVRHFAJO-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)P(=O)(OC)OC
Computed Properties
- Exact Mass: 218.01673
- Monoisotopic Mass: 218.01665238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 60.8Ų
Experimental Properties
- PSA: 35.53
Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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